molecular formula C14H12Cl2N2 B2392884 4-(Amino(4-chlorophenyl)methyl)benzonitrile hydrochloride CAS No. 2243512-43-6

4-(Amino(4-chlorophenyl)methyl)benzonitrile hydrochloride

Cat. No. B2392884
CAS RN: 2243512-43-6
M. Wt: 279.16
InChI Key: LQBXCBJJAASBRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Amino(4-chlorophenyl)methyl)benzonitrile hydrochloride is a compound used in the synthesis of fluorescent-labeled bisbenzamidine, which can be a biochemical tool in biomedical studies . It can also be used in the synthesis of 3-(p-benzylamino)-1,2,4,5 tetrazine, used in the modification of alginate hydrogels, employed in cell engineering applications .


Synthesis Analysis

The synthesis of 4-(Amino(4-chlorophenyl)methyl)benzonitrile hydrochloride involves the use of p-cyanobenzylamine. In a 200 ml four-neck flask equipped with an agitator, a thermometer, a gas conduit, and a reflux condenser, p-cyanobenzylamine is dissolved in ethyl acetate. While the reactor is cooled in a water bath, hydrogen chloride gas is fed into the vapor phase of the reactor while stirring .


Molecular Structure Analysis

The molecular structure of 4-(Amino(4-chlorophenyl)methyl)benzonitrile hydrochloride is represented by the Inchi Code: 1S/C14H11ClN2.ClH/c15-13-7-5-12 (6-8-13)14 (17)11-3-1-10 (9-16)2-4-11;/h1-8,14H,17H2;1H . The molecular weight of the compound is 279.17 .


Chemical Reactions Analysis

The compound is used in the synthesis of fluorescent-labeled bisbenzamidine and 3-(p-benzylamino)-1,2,4,5 tetrazine . These reactions are important in biomedical studies and cell engineering applications .


Physical And Chemical Properties Analysis

The compound is a powder with a molecular weight of 279.17 .

Safety and Hazards

The compound is considered hazardous. It has the signal word “Warning” and is associated with hazard statements H302, H315, H319, H335, which indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and washing thoroughly after handling .

properties

IUPAC Name

4-[amino-(4-chlorophenyl)methyl]benzonitrile;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11ClN2.ClH/c15-13-7-5-12(6-8-13)14(17)11-3-1-10(9-16)2-4-11;/h1-8,14H,17H2;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LQBXCBJJAASBRE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C#N)C(C2=CC=C(C=C2)Cl)N.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12Cl2N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

279.2 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(Amino(4-chlorophenyl)methyl)benzonitrile hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.